1-(4-Fluorophenyl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C15H9FN2O3S2/c16-10-3-1-9(2-4-10)13(19)8-22-15-17-12-6-5-11(18(20)21)7-14(12)23-15/h1-7H,8H2
• InChI Key: IXTQGMUWWYEUHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C15H9FN2O3S2
• Molecular Weight: 348.4 g/mol

Description

1-(4-Fluorophenyl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)ethanone, also known as FNBE, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNBE belongs to the class of thioethers and is a derivative of benzothiazole. The compound has shown promising results in various research studies, and

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A range of studies have been conducted to explore the synthesis of various heterocyclic compounds utilizing derivatives related to 1-(4-Fluorophenyl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)ethanone. For example, the synthesis of 3,4,5-substituted 1,5-Benzodiazepin-2-ones through a solid-phase synthetic method highlights the compound's role as a precursor in creating complex molecular structures with potential pharmacological activities (Lee, Gauthier, & Rivero, 1999). Additionally, the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile demonstrates the compound's utility in generating antimicrobial agents (Puthran et al., 2019).

Antimicrobial and Antifungal Activities

The exploration of antimicrobial and antifungal activities is another significant application. The synthesis and evaluation of various derivatives have shown potential in combating microbial and fungal pathogens. For instance, derivatives of 6-amino-2-phenylbenzothiazole, bearing different substituents, have demonstrated cytostatic activities against malignant human cell lines, indicating their potential as anticancer agents (Racané et al., 2006). Furthermore, the synthesis, structural characterization, and evaluation of substituted 6-fluorobenzo[d]thiazole amides have revealed antibacterial and antifungal activities, highlighting the compound's role in developing new antimicrobial agents (Pejchal, Pejchalová, & Růžičková, 2015).

Luminescence Sensitization

The compound's derivatives have been evaluated as possible sensitizers for Eu(III) and Tb(III) luminescence, demonstrating its utility in developing luminescent materials for potential application in bioimaging and sensing technologies (Viswanathan & Bettencourt-Dias, 2006).